![molecular formula C6H11BF3K B8204728 potassium;trifluoro-[(Z)-hex-3-en-3-yl]boranuide](/img/structure/B8204728.png)
potassium;trifluoro-[(Z)-hex-3-en-3-yl]boranuide
Overview
Description
The compound with the identifier “potassium;trifluoro-[(Z)-hex-3-en-3-yl]boranuide” is a chemical substance listed in the PubChem database. It is used in various scientific and industrial applications due to its unique chemical properties.
Preparation Methods
The preparation methods for potassium;trifluoro-[(Z)-hex-3-en-3-yl]boranuide involve specific synthetic routes and reaction conditions. For instance, one method involves the synthesis of a fluorescence detection agent from 4-(diethylamino)benzaldehyde and 2-aminobenzoic acid in a one-step manner . Industrial production methods may vary, but they typically involve large-scale synthesis under controlled conditions to ensure purity and yield.
Chemical Reactions Analysis
potassium;trifluoro-[(Z)-hex-3-en-3-yl]boranuide undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include phosgene and imidazole under anhydrous conditions . Major products formed from these reactions include imidazolium chloride and other derivatives.
Scientific Research Applications
potassium;trifluoro-[(Z)-hex-3-en-3-yl]boranuide has a wide range of scientific research applications. It is used in chemistry for the synthesis of peptides and other complex molecules. In biology, it is employed as a reagent for detecting specific biomolecules. In medicine, it may be used in the development of new drugs and therapeutic agents. Industrial applications include its use in the production of various chemical products and materials .
Mechanism of Action
The mechanism of action of potassium;trifluoro-[(Z)-hex-3-en-3-yl]boranuide involves its interaction with specific molecular targets and pathways. For example, it may act as a competitive inhibitor in certain biochemical reactions, binding to active sites on enzymes or receptors and preventing the normal substrate from binding .
Comparison with Similar Compounds
potassium;trifluoro-[(Z)-hex-3-en-3-yl]boranuide can be compared with other similar compounds, such as carbonyldiimidazole and aminocaproic acid. These compounds share some chemical properties but differ in their specific applications and mechanisms of action. For instance, carbonyldiimidazole is used primarily in peptide synthesis, while aminocaproic acid is an antifibrinolytic agent used to reduce bleeding .
Properties
IUPAC Name |
potassium;trifluoro-[(Z)-hex-3-en-3-yl]boranuide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11BF3.K/c1-3-5-6(4-2)7(8,9)10;/h5H,3-4H2,1-2H3;/q-1;+1/b6-5+; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SSNAXSDQNGIIBT-IPZCTEOASA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](C(=CCC)CC)(F)(F)F.[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[B-](/C(=C/CC)/CC)(F)(F)F.[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11BF3K |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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